3-(2,2,3,3-Tetrafluoropropoxy)-propylamine

• IUPAC Name: 3-(2,2,3,3-tetrafluoropropoxy)propan-1-amine
• InChI: InChI=1S/C6H11F4NO/c7-5(8)6(9,10)4-12-3-1-2-11/h5H,1-4,11H2
• InChI Key: MYFYCUFNPMVCGO-UHFFFAOYSA-N
• Canonical SMILES: C(CN)COCC(C(F)F)(F)F
• Molecular Formula: C6H11F4NO
• Molecular Weight: 189.15 g/mol

Description

3-(2,2,3,3-Tetrafluoropropoxy)-propylamine, often referred to as TFPAP, is an important organic compound used in a variety of applications in the scientific and industrial fields. It is a colorless liquid with a low boiling point and a high vapor pressure. TFPAP is a versatile compound that has many uses in synthesis and research, and has been studied extensively in the fields of chemistry, biochemistry, and pharmacology. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of TFPAP.

Scientific Research Applications

TFPAP is used in a variety of scientific research applications. It can be used as a solvent for organic reactions, as a reagent in organic synthesis, and as a starting material for the synthesis of other compounds. It is also used as a catalyst in the production of polymers and as a stabilizer in the production of pharmaceuticals. Additionally, TFPAP is used in the study of enzyme kinetics and in the study of the structure and function of proteins.

Mechanism of Action

TFPAP acts as a proton donor, donating protons to other molecules in order to facilitate reactions. It can also act as a Lewis acid, forming complexes with other molecules. Additionally, TFPAP can act as a reducing agent, reducing the oxidation state of other molecules.
Biochemical and Physiological Effects
TFPAP has been studied for its potential biochemical and physiological effects. It has been shown to have antifungal activity, and it has been suggested that it may have potential anti-cancer activity. Additionally, TFPAP has been shown to inhibit the activity of certain enzymes, including enzymes involved in the metabolism of drugs and other compounds.

Advantages and Limitations for Lab Experiments

TFPAP has several advantages for use in laboratory experiments. It is a relatively stable compound, with a low boiling point and a high vapor pressure. Additionally, it is relatively non-toxic and non-irritating, making it safe to use in laboratory settings. However, TFPAP is a relatively expensive compound, and it can be difficult to obtain in pure form.

Future Directions

TFPAP has potential applications in a variety of fields. It could be used as a starting material for the synthesis of other compounds, such as pharmaceuticals and polymers. Additionally, it could be used in the study of enzyme kinetics and in the study of the structure and function of proteins. It could also be used as a catalyst for organic reactions, and as a stabilizer for the production of pharmaceuticals. Finally, it could be used in the development of new antifungal and anticancer drugs.

Synthesis Methods

TFPAP can be synthesized through several different methods. One of the most common methods is the reaction of propylamine with 2,2,3,3-tetrafluoropropanol. This reaction produces a mixture of TFPAP and 2,2,3,3-tetrafluoropropanol, which can be separated by distillation. Other methods of synthesis include the reaction of propylamine with 2,2,3,3-tetrafluoropropionic acid, and the reaction of propylamine with 2,2,3,3-tetrafluoropropyl chloride.